A flexible, unified radical-based approach to polycyclic structures†‡

Organic & Biomolecular Chemistry Pub Date: 2011-02-10 DOI: 10.1039/C1OB00024A

Abstract

Cis- and trans-decalins, trans-perhydroazulenes, and [5.3.1]-bicyclo-undecanone scaffolds can be readily constructed starting from unsaturated ketones and using the degenerative xanthate transfer technology to accomplish unusual and otherwise difficult radical cyclisations.

Graphical abstract: A flexible, unified radical-based approach to polycyclic structures
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